Cas no 1281984-40-4 ([5-(hydroxymethyl)-1-methyl-pyrazol-4-yl]methanol)

• Product Name: [5-(hydroxymethyl)-1-methyl-pyrazol-4-yl]methanol
• CAS No: 1281984-40-4
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 5217048
• Update Time: 2025-10-28

[5-(hydroxymethyl)-1-methyl-pyrazol-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [4-(hydroxymethyl)-1-methyl-1h-pyrazol-5-yl]methanol
• STL584382
• (1-methyl-1H-pyrazole-4,5-diyl)dimethanol
• [5-(hydroxymethyl)-1-methyl-1H-pyrazol-4-yl]methanol
• [5-(hydroxymethyl)-1-methyl-pyrazol-4-yl]methanol
• 4-(hydroxymethyl)-1-methyl-1H-pyrazol-5-yl]methanol

• Inchi： 1S/C6H10N2O2/c1-8-6(4-10)5(3-9)2-7-8/h2,9-10H,3-4H2,1H3
• InChI Key： FKHRDSGCUTXZEN-UHFFFAOYSA-N
• SMILES： OCC1=C(CO)C=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• XLogP3: -1.5
• Topological Polar Surface Area: 58.3

Additional information on [5-(hydroxymethyl)-1-methyl-pyrazol-4-yl]methanol

[5-(Hydroxymethyl)-1-Methyl-Pyrazol-4-Yl]Methanol: A Comprehensive Overview

The compound with CAS No 1281984-40-4, commonly referred to as [5-(hydroxymethyl)-1-methyl-pyrazol-4-yl]methanol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The presence of hydroxymethyl and methoxy groups further enhances its chemical versatility and potential for bioactivity.

Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. For instance, researchers have explored the anti-inflammatory and antioxidant properties of [5-(hydroxymethyl)-1-methyl-pyrazol-4-yl]methanol, demonstrating its potential as a lead compound in the design of anti-inflammatory drugs. The hydroxymethyl group attached to the pyrazole ring plays a crucial role in modulating these activities, suggesting that subtle structural modifications could further enhance its therapeutic potential.

In addition to its pharmacological applications, this compound has also been investigated for its role in catalytic processes. The methoxy group present in the molecule has been shown to act as a directing group in certain organic reactions, facilitating the synthesis of more complex molecules. This makes [5-(hydroxymethyl)-1-methyl-pyrazol-4-yl]methanol a valuable intermediate in organic synthesis, particularly in the construction of bioactive compounds with intricate architectures.

From a synthetic perspective, the preparation of [5-(hydroxymethyl)-1-methyl-pyrazol-4-yl]methanol involves a series of well-established organic reactions. The synthesis typically begins with the formation of the pyrazole ring through a condensation reaction between an aldehyde or ketone and an amine derivative. Subsequent functionalization steps, such as hydroxylation and methylation, are then employed to introduce the hydroxymethyl and methoxy groups, respectively. These reactions are often optimized to ensure high yields and selectivity, making the compound accessible for further studies.

The biological evaluation of [5-(hydroxymethyl)-1-methyl-pyrazol-4-yl]methanol has revealed promising results across various assays. For example, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary toxicity studies indicate that this compound exhibits low toxicity at therapeutic concentrations, which is a desirable trait for drug candidates.

Looking ahead, the future of [5-(hydroxymethyl)-1-methyl-pyrazol-4-yl]methanol lies in its continued exploration as a lead compound for drug development. Researchers are actively investigating its potential in treating conditions such as neurodegenerative diseases and cardiovascular disorders, where inflammation plays a pivotal role. Additionally, advancements in computational chemistry are enabling scientists to predict and optimize the bioactivity of this compound more efficiently, paving the way for faster drug discovery.

In conclusion, [5-(hydroxymethyl)-1-methyl-pyrazol-4-yl]methanol represents a compelling example of how structural modifications can enhance the biological properties of pyrazole derivatives. With its versatile structure and promising biological profile, this compound holds significant potential in both academic research and industrial applications. As research continues to uncover new insights into its properties and applications, it is likely to play an increasingly important role in the development of novel therapeutic agents.